2-bromo-N-(2-(6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 2-bromo-N-[2-[6-(furan-2-yl)imidazo[1,2-b]pyrazol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C18H15BrN4O2/c19-14-5-2-1-4-13(14)18(24)20-7-8-22-9-10-23-17(22)12-15(21-23)16-6-3-11-25-16/h1-6,9-12H,7-8H2,(H,20,24)
• InChI Key: FQFOBGXKIBYOCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCN2C=CN3C2=CC(=N3)C4=CC=CO4)Br
• Molecular Formula: C18H15BrN4O2
• Molecular Weight: 399.2 g/mol

Description

This compound is a research chemical with the molecular formula C18H15BrN4O2 and a molecular weight of 399.248. It belongs to the class of organic compounds known as 2-furanilides.

Molecular Structure Analysis

The molecular structure of this compound includes a furan ring, an imidazole ring, and a benzamide group. The imidazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of compounds related to 2-bromo-N-(2-(6-(furan-2-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)benzamide often involves complex chemical reactions that yield a variety of heterocyclic compounds, demonstrating the chemical versatility and potential for creating biologically active molecules. For instance, compounds have been synthesized through annulations and cyclization processes, leading to the creation of new fused and binary heterocyclic structures with potential antitumor and antioxidant activities (Hamama et al., 2013). Similarly, reactions involving brominations and condensations have been employed to synthesize novel dicationic imidazo[1,2-a]pyridines, showing strong DNA affinities and antiprotozoal activities (Ismail et al., 2004).

Potential Biological Activities

The exploration of the biological activities of these compounds has led to discoveries in antitumor, antimicrobial, and antiprotozoal applications. The structural modifications and synthesis of new derivatives aim to enhance these activities and understand the relationship between structure and biological function. For example, the development of novel imidazo[1,2-a]pyridine-3-carboxamide derivatives has shown promising results against mycobacterial strains, suggesting the potential for antimycobacterial drug development (Lv et al., 2017).